1-acetyl-4-(3-bromobenzyl)piperazine
Overview
Description
1-acetyl-4-(3-bromobenzyl)piperazine, also known as BZP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s as a potential antidepressant, but its therapeutic use was abandoned due to its adverse effects. In recent years, BZP has gained attention as a recreational drug due to its stimulant properties. However,
Mechanism of Action
1-acetyl-4-(3-bromobenzyl)piperazine acts on the central nervous system by stimulating the release of dopamine and serotonin from presynaptic neurons. It also inhibits their reuptake, leading to increased levels of these neurotransmitters in the synaptic cleft. This results in increased activity in the dopaminergic and serotonergic pathways, leading to the stimulant effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to increase locomotor activity, induce hyperthermia, and decrease food intake in animal models. It also causes changes in neurotransmitter levels and receptor densities in the brain. These effects are similar to those observed with other stimulants such as amphetamines and cocaine.
Advantages and Limitations for Lab Experiments
One advantage of using 1-acetyl-4-(3-bromobenzyl)piperazine in research is its selectivity for dopamine and serotonin release. This allows for the specific investigation of these neurotransmitters without affecting other systems. However, this compound has limitations in terms of its potency and duration of action. It is also not as widely studied as other stimulants, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 1-acetyl-4-(3-bromobenzyl)piperazine. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and addiction. This compound may also be useful in studying the neurobiological mechanisms underlying drug abuse and addiction. Further studies are needed to fully understand the effects of this compound on the brain and its potential therapeutic applications.
Scientific Research Applications
1-acetyl-4-(3-bromobenzyl)piperazine has been studied for its potential use as a tool in neuroscience research. It acts as a dopamine and serotonin releaser, which makes it useful in studying the role of these neurotransmitters in the brain. This compound has been used in animal models to investigate the effects of dopamine and serotonin on behavior, cognition, and addiction.
properties
IUPAC Name |
1-[4-[(3-bromophenyl)methyl]piperazin-1-yl]ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrN2O/c1-11(17)16-7-5-15(6-8-16)10-12-3-2-4-13(14)9-12/h2-4,9H,5-8,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSHIUMUCWPEKCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)CC2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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